Cas no 2228139-59-9 (2-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanal)

• Product Name: 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanal
• CAS No: 2228139-59-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6448430
• PubChem ID: 165609006
• Update Time: 2025-05-22

2-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanal Chemical and Physical Properties

Names and Identifiers

• 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanal
• EN300-1754501
• 2-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}propanal
• 2228139-59-9

• Inchi： 1S/C12H17NO2/c1-9(8-14)10-4-5-12(15)11(6-10)7-13(2)3/h4-6,8-9,15H,7H2,1-3H3
• InChI Key： IJJRZWJKTWSCRC-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CN(C)C)C(C=O)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanal

2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal: A Comprehensive Overview

2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal, also known by its CAS number 2228139-59-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanal group with a substituted phenyl ring. The presence of a dimethylamino group and a hydroxyl group on the aromatic ring imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal consists of a benzene ring substituted with a hydroxyl group at the 4-position and a dimethylaminomethyl group at the 3-position. The propanal group is attached to the benzene ring via a methylene bridge. This arrangement creates a molecule with both aliphatic and aromatic characteristics, which can influence its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a precursor for more complex molecules has been explored in medicinal chemistry. For instance, researchers have investigated its role in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The dimethylamino group is particularly significant as it can enhance the lipophilicity of the molecule, improving its bioavailability when used in pharmaceutical formulations.

In addition to its pharmacological applications, 2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal has shown promise in materials science. Its ability to undergo various chemical transformations makes it a versatile building block for constructing advanced materials. For example, it has been used in the synthesis of polymeric materials with tailored electronic properties, which could find applications in organic electronics.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available aromatic aldehydes or ketones. The introduction of the dimethylaminomethyl group and the hydroxyl group requires careful control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have made these syntheses more efficient, reducing production costs and environmental impact.

From an analytical standpoint, CAS No 2228139-59-9 can be characterized using a variety of spectroscopic techniques such as NMR, IR, and UV-Vis spectroscopy. These methods provide insights into the molecular structure and functional groups present in the compound. Additionally, mass spectrometry has been employed to confirm the molecular formula and identify any impurities that may be present.

The stability of 2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal under different conditions has also been studied extensively. It has been found to be stable under neutral and mildly acidic conditions but can undergo degradation in strongly basic environments. This information is crucial for its safe handling and storage in industrial settings.

In terms of biological activity, this compound has demonstrated moderate cytotoxicity against certain cancer cell lines. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists and biologists are currently underway to explore its efficacy in preclinical models.

The environmental impact of CAS No 2228139-59-9 is another area of active research. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. These findings will be essential for regulating its use and ensuring sustainable practices in its production and application.

In conclusion, 2-{3-(Dimethylamino)methyl-4-hydroxyphenyl}Propanal, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies uncovering new insights into its chemical behavior and biological effects. As research progresses, this compound holds the potential to contribute significantly to both academic advancements and industrial innovations.